Cas no 879566-74-2 (N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylbutanamide)

• Product Name: N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylbutanamide
• CAS No: 879566-74-2
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 5438901
• Update Time: 2025-05-23

N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-methoxyphenyl)-8-methyl-4-oxochromen-2-yl]butanamide
• Butanamide, N-[3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-1-benzopyran-2-yl]-
• N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylbutanamide

• Inchi： 1S/C21H21NO4/c1-4-6-17(23)22-21-18(14-9-11-15(25-3)12-10-14)19(24)16-8-5-7-13(2)20(16)26-21/h5,7-12H,4,6H2,1-3H3,(H,22,23)
• InChI Key： BCEFAHVTHMJDRY-UHFFFAOYSA-N
• SMILES： C(NC1OC2=C(C)C=CC=C2C(=O)C=1C1=CC=C(OC)C=C1)(=O)CCC

Additional information on N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylbutanamide

Exploring the Potential of N-3-(4-Methoxyphenyl)-8-Methyl-4-Oxo-4H-Chromen-2-Ylbutanamide: A Comprehensive Overview

The compound N-3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylbutanamide, identified by the CAS number 879566-74-2, has emerged as a promising molecule in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered significant attention due to its potential applications in drug discovery and development. The molecule's structure, which includes a chromen ring system, a methoxyphenyl group, and a butanamide moiety, contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of chromen derivatives in medicinal chemistry. The chromen ring system, a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring, is known for its ability to interact with various biological targets. In the case of N-3-(4-methoxyphenyl)-8-methyl, the substitution pattern on the chromen ring plays a crucial role in determining its pharmacokinetic properties and bioavailability. The presence of the methoxy group at the para position on the phenyl ring enhances the molecule's solubility and stability, making it an attractive candidate for further research.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the selective formation of enantiomerically enriched products, which is critical for studying the stereochemical effects on biological activity.

From a pharmacological perspective, N- has shown potential in several therapeutic areas. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory pathways. This makes it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its antioxidant properties suggest that it could be used in developing therapies for neurodegenerative diseases like Alzheimer's disease.

The methoxyphenyl group in the molecule contributes significantly to its pharmacodynamic profile. Methoxy groups are known to enhance receptor binding affinity by increasing lipophilicity and reducing clearance rates. This attribute is particularly beneficial in drug design, where maintaining optimal plasma levels is essential for therapeutic efficacy.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with target proteins. Using advanced docking algorithms, researchers have identified key residues on target enzymes that are critical for binding affinity. These findings are instrumental in guiding medicinal chemists toward designing more potent analogs with improved pharmacokinetic profiles.

In conclusion, N- represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological research, positions it as a promising lead compound for future drug development efforts.